- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
http://www.haoxiangbio.com
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
https://www.jx-pharm.com/index.html
Shanghai Xinsi New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
http://www.minglongchemistry.com
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
http://www.pinrchem.com/english.html
Alkaloids and derivatives
Alkaloids and their derivatives are a diverse group of nitrogen-containing compounds found in various plants, fungi, and animals. These natural products have garnered significant attention due to their unique chemical structures and wide-ranging biological activities. Alkaloids often exhibit potent pharmacological effects, making them valuable sources for the discovery of new medicines.
These compounds are characterized by basic or alkaline properties, typically containing one or more nitrogen atoms within their molecular structure. Derivatives of alkaloids can be synthesized through various methods to enhance their therapeutic potential or improve their chemical stability and solubility.
Alkaloids have been utilized in the treatment of numerous diseases, including cancer, neurological disorders, and infectious diseases. For instance, vinca alkaloids are used in chemotherapy for their anti-tumor properties, while morphine, a derivative of opium, is one of the most potent analgesics known.
In addition to their medicinal applications, alkaloids play crucial roles in plant defense mechanisms against herbivores and pathogens. Their study continues to be an active area of research, driven by the potential for developing innovative pharmaceuticals from these complex natural products.
Morphinans
Camptothecins
Aristolactams
Aporphines
Ergoline and derivatives
Tropane alkaloids
Protoberberine alkaloids and derivatives
Vinca alkaloids
Indolonaphthyridine alkaloids
Amaryllidaceae alkaloids
Harmala alkaloids
Cephalotaxus alkaloids
Protopine alkaloids
Corynanthean-type alkaloids
Cinchona alkaloids
Lupin alkaloids
Alkaloids and derivatives
Aspidospermatan-type alkaloids
Erythrina alkaloids
Acutumine and related alkaloids
Plumeran-type alkaloids
Benzophenanthridine alkaloids
Strychnos alkaloids
Vobasan alkaloids
Ibogan-type alkaloids
Macroline alkaloids
Yohimbine alkaloids
Gelsemium alkaloids
Hasubanan alkaloids
Cytochalasans
Emetine alkaloids
Ajmaline-sarpagine alkaloids
Phthalide isoquinolines
Anatoxins
Eburnan-type alkaloids
Rhazinilam alkaloids
Yuzurimine-type alkaloids
Homoaporphines
Epibatidine analogues
Proaporphines
6,7-benzomorphans
Pavine alkaloids
6,6a-secoaporphines
Stemona alkaloids
Aspidofractine alkaloids
Vallesaman alkaloids
Rhoeadine alkaloids
Lumicolchicine alkaloids
Loline alkaloids and derivatives
Daphniphylline-type alkaloids
Melodinus alkaloids
Isoaporphines
Pleiocarpaman alkaloids
Quebrachamine alkaloids
9b-azaphenalenes
Histrionicotoxins
Oxamorphinans
1-azafluoranthenes
1-azaoxoaporphines
Akageran and related alkaloids
Akuammilan and related alkaloids
Allocolchicine alkaloids
Androcymbine alkaloids
Azahomoaporphines
Betalains
-
Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
-
The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
-
Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
-
Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
-
Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
